Cas no 1251560-31-2 (1-{4-(3-fluorobenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide)

• Product Name: 1-{4-(3-fluorobenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide
• CAS No: 1251560-31-2
• MF: C₂₄H₁₉FN₄O₂
• MW: 414.431668519974
• CID: 6380808
• PubChem ID: 49669119
• Update Time: 2025-06-09

1-{4-(3-fluorobenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{4-(3-fluorobenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide
• 1-[[4-[(3-fluorobenzoyl)amino]phenyl]methyl]-N-phenylimidazole-4-carboxamide
• 1-(4-(3-fluorobenzamido)benzyl)-N-phenyl-1H-imidazole-4-carboxamide
• 1-{[4-(3-fluorobenzamido)phenyl]methyl}-N-phenyl-1H-imidazole-4-carboxamide
• AKOS024486234
• F3407-3461
• 1251560-31-2

• Inchi： 1S/C24H19FN4O2/c25-19-6-4-5-18(13-19)23(30)27-21-11-9-17(10-12-21)14-29-15-22(26-16-29)24(31)28-20-7-2-1-3-8-20/h1-13,15-16H,14H2,(H,27,30)(H,28,31)
• InChI Key： UYJVJMXSOREPHD-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(=O)C3=CC=CC(F)=C3)C=C2)C=C(C(NC2=CC=CC=C2)=O)N=1

Computed Properties

• Exact Mass: 414.14920402g/mol
• Monoisotopic Mass: 414.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-{4-(3-fluorobenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide

Professional Introduction to Compound with CAS No. 1251560-31-2 and Product Name: 1-{4-(3-fluorobenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide

The compound in question, identified by the CAS number 1251560-31-2, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. Its chemical structure, featuring a 1H-imidazole-4-carboxamide core, is intricately linked with functional groups such as a 3-fluorobenzamido moiety and a phenylmethyl side chain. This unique arrangement of atoms and functional groups imparts distinct chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The product name, 1-{4-(3-fluorobenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide, provides a detailed description of its molecular architecture. The presence of the 3-fluorobenzamido group suggests potential interactions with biological targets due to its ability to engage in hydrogen bonding and π-stacking interactions. This feature is particularly relevant in the design of molecules that require precise binding to biological receptors or enzymes. The phenylmethyl (benzyl) group further enhances the compound's lipophilicity, which can be crucial for membrane permeability and oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the 1H-imidazole-4-carboxamide scaffold is frequently found in bioactive molecules, often serving as a key pharmacophore in drug candidates targeting neurological disorders, inflammatory diseases, and cancer. The incorporation of fluorine atoms, as seen in the 3-fluorobenzamido group, is a well-established strategy to modulate metabolic stability and binding affinity.

In the context of drug development, the compound's structure suggests potential applications in modulating enzyme activity or receptor interactions. For instance, imidazole derivatives are known to interact with various enzymes and receptors involved in signal transduction pathways. The N-phenyl group may contribute to stabilizing the molecule's conformation, while the overall architecture could facilitate interactions with specific amino acid residues in biological targets. This makes it a valuable scaffold for designing molecules with tailored pharmacological properties.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The compound under discussion exemplifies this approach, where each functional group is strategically positioned to maximize biological activity while minimizing off-target effects. The 3-fluorobenzamido group, for example, has been shown to enhance binding selectivity by participating in specific hydrogen bonding networks or by influencing electronic distributions around the binding site.

Moreover, the use of fluorine atoms in pharmaceuticals is not without precedent. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced metabolic stability and lipophilicity. The presence of fluorine can also alter electronic properties, leading to stronger binding interactions with biological targets. These attributes make compounds like this one particularly attractive for further development as potential therapeutic agents.

The synthesis of such complex molecules requires meticulous planning and expertise in organic chemistry. Advanced synthetic techniques, including transition-metal-catalyzed reactions and multi-step synthetic strategies, are often employed to construct the desired molecular framework efficiently. The successful synthesis of this compound underscores the growing capabilities of modern synthetic chemists to create intricate structures that mimic natural products or are designed de novo for specific biological activities.

In conclusion, the compound identified by CAS number 1251560-31-2 and named 1-{4-(3-fluorobenzamido)phenylmethyl}-N-phenyl-1H-imidazole-4-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the 1H-imidazole-4-carboxamide core and functional groups such as the 3-fluorobenzamido moiety, position it as a promising candidate for further exploration in drug discovery. Ongoing research into its biological activity and potential therapeutic applications will continue to shed light on its significance in modern medicine.